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Compound of Interest

Compound Name: 2-Amino-5-bromobenzaldehyde

Cat. No.: B112427 Get Quote

An In-depth Technical Guide on 2-Amino-5-bromobenzaldehyde

Introduction
2-Amino-5-bromobenzaldehyde is an organic compound that serves as a valuable

intermediate in various synthetic applications, particularly in the pharmaceutical and

agrochemical industries.[1][2] Its structure, featuring an amino group, a bromine atom, and an

aldehyde functional group on a benzene ring, makes it a versatile precursor for the synthesis of

more complex molecules.[2] This guide provides a comprehensive overview of its physical and

chemical properties, detailed experimental protocols for its synthesis, and safety information.

Physical and Chemical Properties
2-Amino-5-bromobenzaldehyde is typically a light yellow to orange crystalline powder.[3][4] It

is slightly soluble in water but shows good solubility in organic solvents such as ethanol and

ether.[1] It is also noted to be sensitive to air.[5][6]

Table 1: Physical and Chemical Properties
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Property Value References

CAS Number 29124-57-0 [2][4][7]

Molecular Formula C₇H₆BrNO [4][7]

Molecular Weight 200.03 g/mol [7]

Appearance
Light yellow to yellow to

orange powder/crystals
[3][4]

Melting Point 74-80 °C [1][3][4][8]

Boiling Point 290.3 ± 25.0 °C (Predicted) [1][5]

Density 1.673 g/cm³ [1][9]

Solubility
Slightly soluble in water;

Soluble in ethanol, ether
[1]

Spectroscopic Data
The structural characteristics of 2-Amino-5-bromobenzaldehyde have been confirmed

through various spectroscopic methods.

Table 2: Spectroscopic Data
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Technique Data Reference

¹H NMR

(400 MHz, CDCl₃) δ: 9.79 (s,

1H), 7.58 (d, J = 2.4 Hz, 1H),

7.37 (dd, J = 8.8, 2.3 Hz, 1H),

6.56 (d, J = 8.8 Hz, 1H), 6.14

(br s, 2H)

[8]

¹³C NMR

(100 MHz, CDCl₃) δ: 192.9,

148.8, 138.0, 137.5, 120.1,

118.1, 107.4

[8]

IR (ATR)

ν (cm⁻¹): 3424, 3322, 1649,

1614, 1545, 1468, 1390, 1311,

1185

[8]

HRMS (EI)

m/z: [M]⁺ Calculated for

C₇H₆BrNO: 198.9633; Found:

198.9628

[8]

Synthesis and Experimental Protocols
A common and well-documented method for the synthesis of 2-Amino-5-bromobenzaldehyde
involves a two-step process starting from 2-amino-5-bromobenzoic acid. The first step is the

reduction of the carboxylic acid to an alcohol, followed by the oxidation of the alcohol to the

desired aldehyde.[8][10]

2-Amino-5-bromobenzoic acid 2-Amino-5-bromobenzyl alcohol

   Reduction
   LiAlH₄, THF    2-Amino-5-bromobenzaldehyde

   Aerobic Oxidation
   CuI/TEMPO catalyst   

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-5-bromobenzaldehyde.

Experimental Protocol 1: Synthesis of 2-Amino-5-
bromobenzyl alcohol[9]
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This procedure details the reduction of 2-amino-5-bromobenzoic acid to 2-amino-5-

bromobenzyl alcohol.

Reaction Setup: A 1-L round-bottomed flask is charged with 2-amino-5-bromobenzoic acid

(9.87 g, 45.7 mmol) and dry tetrahydrofuran (THF, 400 mL). The flask is equipped with a

magnetic stir bar, a septum, and a nitrogen inlet, and is cooled in an ice bath.

Reagent Addition: Lithium aluminum hydride (LiAlH₄, 5.00 g, 132 mmol) is added in portions

over 1 hour.

Reaction: The mixture is allowed to warm to room temperature and stirred overnight (approx.

20 hours).

Quenching: The reaction is carefully quenched by slowly pouring the mixture into ice-cooled

ethyl acetate (400 mL), followed by the slow addition of water (50 mL).

Work-up: An additional 450 mL of water is added, and the mixture is stirred until two distinct

layers form. The layers are separated, and the aqueous layer is extracted twice with ethyl

acetate.

Purification: The combined organic layers are washed with brine, dried over Na₂SO₄, filtered,

and concentrated via rotary evaporation. The crude product is purified by recrystallization

from ethyl acetate and hexanes to yield 2-amino-5-bromobenzyl alcohol as a light tan

powder.

Experimental Protocol 2: Synthesis of 2-Amino-5-
bromobenzaldehyde[9]
This procedure describes the copper/TEMPO-catalyzed aerobic oxidation of 2-amino-5-

bromobenzyl alcohol.

Catalyst Preparation: In a 500-mL round-bottomed flask, tetrakis(acetonitrile)copper(I)

trifluoromethanesulfonate (0.68 g, 1.8 mmol), 2,2'-bipyridine (0.28 g, 1.8 mmol), and (2,2,6,6-

Tetramethylpiperidin-1-yl)oxyl (TEMPO, 0.28 g, 1.8 mmol) are combined.

Reaction Mixture: Dry acetonitrile (180 mL) is added, and the mixture is stirred until the

solids dissolve. N-Methylimidazole (0.29 mL, 3.6 mmol) is then added.
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Substrate Addition: A solution of 2-amino-5-bromobenzyl alcohol (from the previous step) in

dry acetonitrile is added to the catalyst mixture.

Reaction: The flask is left open to the ambient air and stirred vigorously at room temperature

for 3-5 hours. The reaction progress is monitored, often indicated by a color change from

dark red/brown to dark green.

Purification: Upon completion, the reaction mixture is concentrated and purified by passing it

through a silica gel plug, eluting with 10% ethyl acetate in hexanes. The solvent is removed

by rotary evaporation to afford 2-amino-5-bromobenzaldehyde as a bright yellow powder.

Safety Information
2-Amino-5-bromobenzaldehyde is associated with several hazards and requires careful

handling in a laboratory setting.[7][11] Appropriate personal protective equipment, including

gloves and safety goggles, should be worn.[11] The compound should be handled in a well-

ventilated area or a chemical fume hood.[11]

Table 3: GHS Hazard Information
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Category Information References

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[7]

Precautionary Statements

P261: Avoid breathing

dust.P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.P302 +

P352: IF ON SKIN: Wash with

plenty of water.

[3][7][11]

Storage

Store in a dark, inert

atmosphere, preferably in a

freezer under -20°C.

[5][12]

Sensitivity Air sensitive. [5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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